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Compound of Interest

Compound Name:
3-(4-Chlorothiophen-2-

yl)propanoic acid

Cat. No.: B1423491 Get Quote

In-depth Technical Guide on 3-(4-
Chlorothiophen-2-yl)propanoic acid
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 3-(4-Chlorothiophen-2-yl)propanoic acid, a

compound of interest in various research and development applications. The following sections

detail its fundamental chemical properties.

Physicochemical Properties
The molecular formula and molecular weight are foundational parameters for any chemical

entity, crucial for stoichiometric calculations in synthesis, analytical characterization, and

formulation development.

Parameter Value

Molecular Formula C₇H₇ClO₂S[1]

Molecular Weight 190.65 g/mol [1]

Chemical Structure and Logic
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The structural arrangement of atoms within 3-(4-Chlorothiophen-2-yl)propanoic acid dictates

its chemical reactivity and potential biological activity. The diagram below illustrates the

connectivity of the constituent atoms.

Caption: Connectivity of 3-(4-Chlorothiophen-2-yl)propanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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